Cas no 1006327-21-4 (1-ethyl-5-methyl-4-(1H-pyrazol-3-yl)-1H-pyrazole)

• Product Name: 1-ethyl-5-methyl-4-(1H-pyrazol-3-yl)-1H-pyrazole
• CAS No: 1006327-21-4
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• MDL: MFCD04970918
• CID: 3059559
• PubChem ID: 7147383
• Update Time: 2025-06-12

1-ethyl-5-methyl-4-(1H-pyrazol-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1'-Ethyl-5'-methyl-1H,1'H-3,4'-bipyrazole
• 1-ethyl-5-methyl-4-(1H-pyrazol-3-yl)-1H-pyrazole
• STK349802
• AKOS000311088
• BBL040069
• 1'-ETHYL-5'-METHYL-1H-3,4'-BIPYRAZOLE
• 1'-Ethyl-5'-methyl-1H,1'H-[3,4']bipyrazolyl
• 1006327-21-4
• EN300-229862

• MDL： MFCD04970918
• Inchi： 1S/C9H12N4/c1-3-13-7(2)8(6-11-13)9-4-5-10-12-9/h4-6H,3H2,1-2H3,(H,10,12)
• InChI Key： YHZCJQVFEHJCDS-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(C=N1)C1=CC=NN1

Computed Properties

• Exact Mass: 176.106196400Da
• Monoisotopic Mass: 176.106196400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-ethyl-5-methyl-4-(1H-pyrazol-3-yl)-1H-pyrazole

Research Briefing on 1-ethyl-5-methyl-4-(1H-pyrazol-3-yl)-1H-pyrazole (CAS: 1006327-21-4): Recent Advances and Applications in Chemical Biology and Medicine

The compound 1-ethyl-5-methyl-4-(1H-pyrazol-3-yl)-1H-pyrazole (CAS: 1006327-21-4) has recently emerged as a molecule of significant interest in the field of chemical biology and medicinal chemistry. This pyrazole derivative has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition and targeted therapy. Recent studies have explored its potential as a scaffold for drug development, with a focus on its structural versatility and binding affinity to various biological targets.

One of the key areas of research involving this compound is its role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. The structural features of 1-ethyl-5-methyl-4-(1H-pyrazol-3-yl)-1H-pyrazole, including its pyrazole core and ethyl-methyl substitutions, have been shown to interact with the ATP-binding sites of specific kinases, thereby modulating their activity. Recent in vitro studies have highlighted its selectivity profile, with particular efficacy against certain tyrosine kinases implicated in tumorigenesis.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential in anti-inflammatory applications. Research published in the past year has demonstrated that derivatives of 1-ethyl-5-methyl-4-(1H-pyrazol-3-yl)-1H-pyrazole exhibit significant activity in suppressing pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest its utility in developing novel therapeutics for chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 1-ethyl-5-methyl-4-(1H-pyrazol-3-yl)-1H-pyrazole have also been a focus of recent research. Advances in synthetic methodologies, including microwave-assisted reactions and catalytic C-H functionalization, have enabled more efficient and scalable production of this compound. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular modifications that can enhance its pharmacological properties while minimizing off-target effects.

Another noteworthy development is the exploration of this compound in combination therapies. Preliminary data from collaborative studies indicate that 1-ethyl-5-methyl-4-(1H-pyrazol-3-yl)-1H-pyrazole can synergize with existing chemotherapeutic agents, enhancing their efficacy and overcoming drug resistance mechanisms. This has opened new avenues for its use in oncology, particularly in the treatment of refractory cancers.

Despite these promising advancements, challenges remain in the clinical translation of 1-ethyl-5-methyl-4-(1H-pyrazol-3-yl)-1H-pyrazole. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores its potential as a versatile scaffold for drug discovery and its relevance in addressing unmet medical needs.

In conclusion, 1-ethyl-5-methyl-4-(1H-pyrazol-3-yl)-1H-pyrazole (CAS: 1006327-21-4) represents a compelling case study in the intersection of chemical biology and medicinal chemistry. Its multifaceted pharmacological properties, coupled with recent synthetic and computational advancements, position it as a valuable candidate for future therapeutic development. Continued research in this area is expected to yield further insights into its mechanisms of action and clinical applications.